Cas no 1804412-95-0 (7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1804412-95-0
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4819093
• Update Time: 2025-09-27

7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H7NO4/c11-4-5-2-1-3-6-7(5)14-8(10-6)9(12)13/h1-3,11H,4H2,(H,12,13)
• InChI Key： WVBBTHCNBYEFOZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2=CC=CC(CO)=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 0.7
• Topological Polar Surface Area: 83.6

Additional information on 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid

7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic Acid (CAS 1804412-95-0): A Versatile Building Block in Organic Synthesis and Drug Discovery

In the dynamic field of organic chemistry and pharmaceutical research, 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid (CAS 1804412-95-0) has emerged as a crucial intermediate with broad applications. This heterocyclic compound, featuring both a hydroxymethyl group and a carboxylic acid functionality, serves as a valuable scaffold for constructing more complex molecular architectures. Its unique structural features make it particularly interesting for researchers working on small molecule drug discovery, medicinal chemistry, and material science applications.

The growing interest in benzoxazole derivatives like 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid stems from their diverse biological activities and synthetic utility. Recent literature highlights their potential as kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The presence of both electron-donating (hydroxymethyl) and electron-withdrawing (carboxylic acid) groups on the benzoxazole core creates interesting electronic properties that can be fine-tuned for specific applications.

From a synthetic chemistry perspective, CAS 1804412-95-0 offers multiple sites for modification, making it a versatile building block. The carboxylic acid group can participate in amide coupling reactions, esterifications, or serve as a directing group in metal-catalyzed transformations. Meanwhile, the hydroxymethyl functionality can be oxidized, etherified, or used to introduce additional structural complexity. This dual reactivity profile explains why this compound has become increasingly popular in combinatorial chemistry and high-throughput screening approaches.

The pharmaceutical industry has shown particular interest in 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid derivatives due to their potential as protein-protein interaction inhibitors. With the rising importance of targeted therapies in cancer treatment and other diseases, researchers are exploring how modifications to this core structure can yield compounds with improved binding affinity and selectivity. The benzoxazole moiety is known to participate in key hydrogen bonding and π-stacking interactions with biological targets, while the hydroxymethyl group can enhance water solubility—a crucial factor in drug development.

Recent advances in green chemistry have also impacted the synthesis and applications of CAS 1804412-95-0. Researchers are developing more sustainable routes to this compound using catalytic methods and renewable feedstocks, addressing growing concerns about environmental impact in chemical manufacturing. The compound's stability under various conditions makes it suitable for flow chemistry applications, which are gaining traction in industrial settings for their efficiency and safety benefits.

Analytical characterization of 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Quality control is particularly important for pharmaceutical applications, where purity requirements are stringent. The compound's UV absorbance properties, stemming from its conjugated system, make it detectable at low concentrations, which is valuable for metabolic studies and bioavailability assessments.

In material science applications, derivatives of CAS 1804412-95-0 have shown promise as components of organic electronic materials. The planar benzoxazole core can facilitate π-π stacking, which is beneficial for charge transport in organic semiconductors. Researchers are exploring how modifications to the hydroxymethyl and carboxylic acid groups can tune the electronic properties for specific device applications, such as OLEDs or organic photovoltaics.

The commercial availability of 7-(Hydroxymethyl)benzo[d]oxazole-2-carboxylic acid has increased in recent years to meet growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities, with purity grades ranging from 95% to 99%, suitable for different applications. Proper storage conditions—typically cool and dry environments—are recommended to maintain stability, as the hydroxymethyl group can be sensitive to oxidation over time.

Looking forward, the applications of CAS 1804412-95-0 are expected to expand as researchers continue to explore its potential. With the increasing focus on personalized medicine and structure-based drug design, this versatile building block is likely to play a significant role in developing next-generation therapeutics. Its combination of synthetic accessibility and structural features that are favorable for drug-like properties positions it as a valuable tool in modern chemical research and development.